Cas no 2138009-73-9 (5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol)

• Product Name: 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol
• CAS No: 2138009-73-9
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5807162
• PubChem ID: 165478717
• Update Time: 2025-07-28

5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol
• 2138009-73-9
• 5-methoxy-2-({[3-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]amino}methyl)phenol
• EN300-1068043

• Inchi： 1S/C15H21N3O2/c1-10(2)18-9-14(11(3)17-18)16-8-12-5-6-13(20-4)7-15(12)19/h5-7,9-10,16,19H,8H2,1-4H3
• InChI Key： NUTIJBVBDQSIRB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CNC1C(C)=NN(C=1)C(C)C)OC

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3Ų

Additional information on 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol

Comprehensive Overview of 5-Methoxy-2-({3-Methyl-1-(Propan-2-yl)-1H-Pyrazol-4-ylamino}Methyl)Phenol (CAS No. 2138009-73-9)

5-Methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol (CAS No. 2138009-73-9) is a specialized organic compound with a unique molecular structure that combines a phenolic core with a pyrazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both methoxy and pyrazole functional groups contributes to its versatility in synthetic applications, making it a valuable intermediate for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine. The compound's CAS No. 2138009-73-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol involves multi-step organic reactions, including amination and etherification processes. Its molecular weight and logP value are critical parameters for drug-likeness assessments, often discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These properties make it a candidate for high-throughput screening (HTS) in drug development pipelines.

From an industrial perspective, CAS No. 2138009-73-9 is also explored for its applications in agrochemical formulations. The pyrazole ring’s stability under environmental conditions enhances its suitability for crop protection products. This aligns with global trends toward sustainable agriculture, where bioactive small molecules are prioritized for pest management.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol. Purity thresholds (>98%) are often required for pharmaceutical-grade batches, emphasizing the need for robust quality control (QC) protocols. These details are frequently queried in patent literature and regulatory submissions.

In summary, 5-methoxy-2-({3-methyl-1-(propan-2-yl)-1H-pyrazol-4-ylamino}methyl)phenol (CAS No. 2138009-73-9) represents a compelling case study in modern medicinal chemistry and material science. Its dual utility in drug discovery and agrochemical innovation underscores its cross-disciplinary importance. As research progresses, this compound may unlock new avenues for targeted therapies and green chemistry solutions.